Cas no 1046156-31-3 (5-(Trifluoromethyl)picolinohydrazide)

• Product Name: 5-(Trifluoromethyl)picolinohydrazide
• CAS No: 1046156-31-3
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 1037039
• PubChem ID: 71433168
• Update Time: 2025-08-03

5-(Trifluoromethyl)picolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)picolinohydrazide
• 5-(trifluoromethyl)pyridine-2-carbohydrazide
• SCHEMBL18544165
• DB-295822
• SB86570
• 1046156-31-3
• DTXSID60849477
• UPTFVFPRPIGRNT-UHFFFAOYSA-N

• Inchi： 1S/C7H6F3N3O/c8-7(9,10)4-1-2-5(12-3-4)6(14)13-11/h1-3H,11H2,(H,13,14)
• InChI Key： UPTFVFPRPIGRNT-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(NN)=O)C=C1)(F)F

Computed Properties

• Exact Mass: 205.04629631g/mol
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68Ų

Additional information on 5-(Trifluoromethyl)picolinohydrazide

5-(Trifluoromethyl)picolinohydrazide (CAS No. 1046156-31-3): A Versatile Chemical Intermediate for Modern Applications

5-(Trifluoromethyl)picolinohydrazide (CAS No. 1046156-31-3) is a specialized chemical intermediate that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a trifluoromethyl group attached to a picolinohydrazide backbone, exhibits unique properties that make it valuable for synthesizing advanced molecules. Researchers frequently search for "5-(Trifluoromethyl)picolinohydrazide uses" or "CAS 1046156-31-3 suppliers," highlighting its growing demand in R&D sectors.

The molecular structure of 5-(Trifluoromethyl)picolinohydrazide combines a pyridine ring with a hydrazide functional group, enhanced by the electron-withdrawing trifluoromethyl moiety. This configuration contributes to its reactivity as a building block in medicinal chemistry, particularly in designing kinase inhibitors and antimicrobial agents. Current trends show increased interest in "fluorinated heterocycles in drug discovery," aligning with this compound's applications.

In pharmaceutical development, 5-(Trifluoromethyl)picolinohydrazide serves as a precursor for bioactive molecules targeting metabolic disorders and inflammatory diseases. Its trifluoromethyl group improves metabolic stability and membrane permeability—key factors addressed in queries like "how to enhance drug bioavailability." The compound's role in creating PET radiotracers also responds to the surge in "molecular imaging probes" searches.

Agrochemical innovations leverage 5-(Trifluoromethyl)picolinohydrazide to develop crop protection agents with improved environmental profiles. The CF3 group enhances pesticidal activity while reducing application rates, addressing popular concerns like "sustainable pesticide formulation." Patent analyses reveal its incorporation in next-generation fungicides, correlating with industry demands for "low-residue agrochemicals."

Synthetic protocols for CAS 1046156-31-3 typically involve picolinic acid derivatives and hydrazine reagents, with optimized methods being a frequent search topic ("5-(Trifluoromethyl)picolinohydrazide synthesis"). Recent publications highlight microwave-assisted and flow chemistry approaches, reflecting the industry's shift toward "green chemistry techniques."

The commercial landscape for 5-(Trifluoromethyl)picolinohydrazide shows expanding availability from specialty chemical suppliers, with purity specifications (>98%) being a critical purchasing factor. Market intelligence indicates rising queries for "custom fluorination services," suggesting growing application diversity. Proper storage recommendations (dry, inert atmosphere) align with searches for "handling hygroscopic compounds."

Analytical characterization of 1046156-31-3 employs HPLC-MS and 19F NMR techniques—topics frequently searched alongside "fluorine-containing compound analysis." Regulatory status reviews confirm its non-hazardous classification under standard handling conditions, addressing compliance questions like "fluorochemical safety guidelines."

Emerging applications include material science, where this compound contributes to liquid crystal and OLED intermediate development. This aligns with trending searches for "fluorinated materials for electronics." Research collaborations are exploring its potential in metal-organic frameworks (MOFs), responding to academic interest in "functionalized linkers for MOFs."

Future prospects for 5-(Trifluoromethyl)picolinohydrazide involve combinatorial chemistry libraries and high-throughput screening platforms. Industry forecasts connect with search patterns for "diverse fluorinated scaffolds" and "fragment-based drug design." Continuous process optimization remains a key focus, as seen in queries about "scale-up of heterocyclic compounds."